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Compound of Interest

Methyl 5-nitro-1H-indole-3-
Compound Name:
carboxylate

Cat. No.: B1397826

An In-Depth Technical Guide to Methyl 5-nitro-1H-indole-3-carboxylate: Synthesis,
Characterization, and Applications in Modern Drug Discovery

Introduction

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged
scaffold" due to its ability to form the structural basis for a vast array of pharmacologically
active compounds.[1][2] Its presence in essential natural products like the amino acid
tryptophan and the neurotransmitter serotonin, as well as in a multitude of approved drugs,
underscores its biological significance.[2] Within this esteemed class of molecules, Methyl 5-
nitro-1H-indole-3-carboxylate emerges as a compound of significant interest for researchers
and drug development professionals.

This molecule is characterized by three key functional regions: the bicyclic indole core, a potent
electron-withdrawing nitro group at the 5-position of the benzene ring, and a methyl ester at the
3-position of the pyrrole ring. This specific arrangement of functional groups makes it not just a
static entity but a highly versatile synthetic intermediate, primed for strategic chemical
modification. Its classification as a "Protein Degrader Building Block" points to its direct
relevance in cutting-edge therapeutic modalities.[3]

This guide, written from the perspective of a Senior Application Scientist, provides a
comprehensive technical overview of Methyl 5-nitro-1H-indole-3-carboxylate. We will delve
into its structural characterization, validated synthetic protocols, and its functional applications
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in modern drug discovery, explaining the causal reasoning behind the scientific choices at each

step.

PART 1: Physicochemical Properties and Structural

Elucidation

A complete understanding of a molecule begins with its fundamental properties and an

unambiguous confirmation of its structure. The identity and purity of Methyl 5-nitro-1H-indole-

3-carboxylate must be confirmed using a suite of analytical techniques, creating a self-

validating dataset before its use in further applications.

Core Physicochemical Data

The fundamental properties of the compound are summarized below for quick reference.

Property

Value

Reference

Chemical Name

Methyl 5-nitro-1H-indole-3-

[3]141(5]

carboxylate
CAS Number 686747-51-3 [3][4][5]
Molecular Formula C10HsN204 [31141[5]
Molecular Weight 220.18 g/mol [31141[5]
Appearance Solid [6]
Purity Typically 295% [3]
InChi Key MMDKJGMVXBELQV- 4]

UHFFFAOYSA-N

Chemical Structure Diagram
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Sample Preparation
(dissolve in DMSO-ds)

Other Techni

Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Data Acquisition

Verified Structure
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Methyl 5-nitro-1H-indole-3-carboxylate

Fischer Regioselective
Esterification Nitration

5-nitro-1H-indole-3-carboxylic acid Methyl 1H-indole-3-carboxylate

sterification

1H-indole-3-carboxylate Precursor

Methyl 5-nitro-1H-indole-3-carboxylate

Hydrolysis
(e.g., LIOH, H20)

Reduction Alkylation
(e.g., SnClz, H2) (e.g., R-X, Base)

Amide Coupling, etc. Amide Coupling (EDC, HOBt) Further Modification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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